4-fluoro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C18H18FNO3
• Molecular Weight: 315.3 g/mol
• IUPAC Name: 4-fluoro-N-[3-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C18H18FNO3/c19-14-8-6-13(7-9-14)18(21)20-15-3-1-4-16(11-15)23-12-17-5-2-10-22-17/h1,3-4,6-9,11,17H,2,5,10,12H2,(H,20,21)
• InChI Key: GIGWWDIHSRSLBZ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=CC=CC(=C2)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is not fully understood. However, it has been suggested that it acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to be involved in the inflammatory response. It has also been suggested that it may act as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide exhibits anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide in lab experiments is its potential to exhibit anti-inflammatory, analgesic, and anti-cancer properties. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the study of 4-fluoro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of cancer. Further studies are needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 4-fluoro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide involves the reaction of 4-fluorobenzoyl chloride with 3-(tetrahydro-2-furanylmethoxy)aniline in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions and the resulting product is purified using column chromatography.

Scientific Research Applications

4-fluoro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been studied extensively for its potential applications in various fields of research. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.